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Compound of Interest

Compound Name: 3-Acetopropanol-d4

Cat. No.: B565004

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Acetopropanol-d4 is a deuterated analog of 3-acetopropanol (also known as 4-hydroxy-2-
pentanone). The incorporation of four deuterium atoms at the propyl chain offers a valuable tool
for enzymatic assay development, particularly for studying enzyme kinetics, reaction
mechanisms, and metabolic pathways. The increased mass due to deuterium substitution can
be readily detected by mass spectrometry, providing a clear and unambiguous signal to track
the fate of the substrate and its metabolites. Furthermore, the deuterium substitution can lead
to a kinetic isotope effect (KIE), which can be exploited to investigate the rate-limiting steps of
an enzymatic reaction. This document provides detailed application notes and protocols for the
use of 3-Acetopropanol-d4 in the development of enzymatic assays, with a focus on
dehydrogenase enzymes.

Physicochemical Properties of 3-Acetopropanol-d4

A summary of the key physicochemical properties of 3-Acetopropanol-d4 is presented in
Table 1.
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Property Value Reference
CAS Number 1215544-11-8 [1]12113]
Molecular Formula C5H6D402 [1][3]
Molecular Weight 106.16 g/mol

1-Hydroxy-4-pentanone-d4; 3-
Synonyms Acetyl-1-propanol-d4; y-
Acetopropyl-d4 Alcohol

Form Brown Oil

N Chloroform, Dichloromethane,
Solubility Methanol
ethano

Storage Temperature Room Temperature

Application: Enzymatic Assay of Alcohol
Dehydrogenase

3-Acetopropanol-d4 is a known substrate for alcohol dehydrogenase (ADH). ADH catalyzes
the reversible oxidation of alcohols to aldehydes or ketones, with the concomitant reduction of
a cofactor, typically NAD+ to NADH. The use of 3-Acetopropanol-d4 in an ADH assay allows
for sensitive and specific detection of the reaction product, 4-oxopentanal-d4, by mass
spectrometry. This approach is particularly useful for high-throughput screening of ADH
inhibitors or for studying the enzyme's substrate specificity and kinetics.

Experimental Workflow

The general workflow for an ADH enzymatic assay using 3-Acetopropanol-d4 is depicted
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b565004#3-acetopropanol-d4-for-enzymatic-assay-
development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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